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Compound of Interest |

0-(2,4-
Compound Name: Dichlorobenzyl)hydroxylamine

hydrochloride

Cat. No.: B1303669

O-(2,4-Dichlorobenzyl)hydroxylamine
Hydrochloride: A Technical Profile

CAS Number: 51572-93-1
For the attention of Researchers, Scientists, and Drug Development Professionals.

This document provides a technical summary of O-(2,4-Dichlorobenzyl)hydroxylamine
hydrochloride, a chemical compound identified by the CAS number 51572-93-1. While a
comprehensive body of research on the specific biological activities and applications of this
molecule is not readily available in public scientific literature, this guide consolidates the
existing chemical and physical data. The information herein is intended to serve as a
foundational resource for researchers interested in this and related compounds.

Chemical and Physical Properties

0O-(2,4-Dichlorobenzyl)hydroxylamine hydrochloride is a substituted hydroxylamine

derivative. The presence of a dichlorobenzyl group suggests potential for various chemical
interactions and makes it a compound of interest for chemical synthesis and potentially for
screening in drug discovery programs. A summary of its key properties is presented below.
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Property Value Source

Molecular Formula C7HsCIsNO PubChem

Molecular Weight 228.5 g/mol PubChem
O-[(2,4-

IUPAC Name dichlorophenyl)methyllhydroxyl =~ PubChem
amine;hydrochloride
1-[(aminooxy)methyl]-2,4-
dichlorobenzene

Synonyms hydrochloride, O-(2,4- PubChem
DICHLOROBENZYL)HYDROX
YLAMINE HCL

Physical Description Solid Sigma-Aldrich

Melting Point 155-156 °C Sigma-Aldrich
HFZNWDNDGDEBBV-

INChl Key PubChem
UHFFFAOYSA-N
C1=CC(=C(C=C1CNhCI)CON.C

SMILES PubChem

Synthesis and Manufacturing

Detailed, peer-reviewed synthesis protocols specifically for O-(2,4-

Dichlorobenzyl)hydroxylamine hydrochloride are not extensively published. However, the

synthesis of O-alkylhydroxylamine salts, in general, often follows a common pathway. This

typically involves the O-alkylation of an oxime followed by hydrolysis. A generalized workflow

for the synthesis of such compounds is outlined below.
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Step 1: Oxime Formation

(Hydroxylamine Salt (Ketone/Aldehyde)

i Step 2: O-Alkylation

. . Alkylating Agent
(Oxme Intermedlate) Ge.g., 2,4-Dichlorobenzyl chIorideD
>' O-Alkylated Oxime)

Step 3: Hydrolysi

Acid Hydrolysis Getone/Aldehyde (regeneratedD

O-(Alkyl)hydroxylamine Salt

Click to download full resolution via product page

Generalized synthetic workflow for O-alkylhydroxylamine salts.

Biological Activity and Applications

Currently, there is a notable absence of published data regarding the specific biological activity,
mechanism of action, or applications in drug development for O-(2,4-
Dichlorobenzyl)hydroxylamine hydrochloride. The compound is primarily available through
chemical suppliers as a research chemical, suggesting its use may be in early-stage discovery
and as a building block in chemical synthesis.

The broader class of hydroxylamine derivatives has been explored in various therapeutic
areas, including as inhibitors of enzymes such as monoamine oxidase and as potential
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anticancer agents. However, without specific studies on the title compound, any potential

applications remain speculative.

Experimental Protocols

Due to the lack of published research, detailed experimental protocols involving O-(2,4-
Dichlorobenzyl)hydroxylamine hydrochloride are not available. This includes in vitro
assays, in vivo studies, and analytical method development.

Data Availability and Future Research

The current state of knowledge for O-(2,4-Dichlorobenzyl)hydroxylamine hydrochloride is
limited to its chemical identity and basic physical properties. To realize its potential in research
and drug development, significant further investigation is required. The logical flow from the
current state to a comprehensive understanding necessary for a full technical whitepaper is

depicted below.
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Logical progression from current data to a comprehensive technical profile.

Conclusion

0-(2,4-Dichlorobenzyl)hydroxylamine hydrochloride is a chemical entity with defined
physical and chemical properties but a currently uncharacterized biological profile. This
document serves as a summary of the available information. For researchers in drug discovery
and chemical biology, this compound may represent an unexplored starting point for further
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investigation. The path to understanding its potential therapeutic value requires a dedicated
research effort to elucidate its biological activities and mechanism of action.

 To cite this document: BenchChem. [O-(2,4-Dichlorobenzyl)hydroxylamine hydrochloride
CAS number 51572-93-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1303669#0-2-4-dichlorobenzyl-hydroxylamine-
hydrochloride-cas-number-51572-93-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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